Ethyl 5-(benzylamino)-3-(2-thienyl)-1,2,4-triazine-6-carboxylate

• IUPAC Name: ethyl 5-(benzylamino)-3-thiophen-2-yl-1,2,4-triazine-6-carboxylate
• InChI: InChI=1S/C17H16N4O2S/c1-2-23-17(22)14-16(18-11-12-7-4-3-5-8-12)19-15(21-20-14)13-9-6-10-24-13/h3-10H,2,11H2,1H3,(H,18,19,21)
• InChI Key: UUBNPROXTMBEFU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(N=N1)C2=CC=CS2)NCC3=CC=CC=C3
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol

Description

Ethyl 5-(benzylamino)-3-(2-thienyl)-1,2,4-triazine-6-carboxylate is a chemical compound that has been of interest to researchers due to its potential applications in the field of medicine. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Scientific Research Applications

Chemical Synthesis and Structural Analogues

Ethyl 5-(benzylamino)-3-(2-thienyl)-1,2,4-triazine-6-carboxylate serves as a pivotal intermediate in the synthesis of complex chemical structures, including 6-azapteridines and oxazinotriazines. The compound undergoes various condensation reactions, showcasing its reactivity and utility in creating novel chemical entities with potential applications in material science and pharmaceutical chemistry (Wamhoff & Tzanova, 2003). Moreover, its involvement in the synthesis of derivatives through reactions with different arylidinemalononitrile derivatives indicates its adaptability in creating a wide array of chemical compounds, which could have implications in drug design and development (Mohamed, 2021).

Biological Activities

Compounds derived from this compound have shown promise in biological applications. For instance, hybrid molecules containing penicillanic acid or cephalosporanic acid moieties, derived from related chemical structures, were investigated for their antimicrobial, antilipase, and antiurease activities. Some of these molecules exhibited good to moderate antimicrobial activity against various microorganisms, highlighting the potential for developing new antimicrobial agents from this chemical scaffold (Başoğlu et al., 2013).

Mechanistic Insights and Selectivity

The chemical behavior and reactivity of this compound, and its derivatives, have also been explored to gain insights into mechanistic pathways and selectivity in chemical reactions. For example, studies on cyclocondensation reactions involving similar compounds have provided valuable information on the selectivity switch between different chemical structures, which is crucial for designing targeted chemical syntheses (Dhameliya et al., 2017).